Cas no 2228036-60-8 (4-(1S,4R)-2-(tert-butoxy)carbonyl-2-azabicyclo2.1.1hexan-5-yl-2-methylbutanoic acid)

• Product Name: 4-(1S,4R)-2-(tert-butoxy)carbonyl-2-azabicyclo2.1.1hexan-5-yl-2-methylbutanoic acid
• CAS No: 2228036-60-8
• MF: C₁₅H₂₅NO₄
• MW: 283.363304853439
• CID: 6227870
• PubChem ID: 165697954
• Update Time: 2025-06-08

4-(1S,4R)-2-(tert-butoxy)carbonyl-2-azabicyclo2.1.1hexan-5-yl-2-methylbutanoic acid Chemical and Physical Properties

Names and Identifiers

• 4-(1S,4R)-2-(tert-butoxy)carbonyl-2-azabicyclo2.1.1hexan-5-yl-2-methylbutanoic acid
• 4-[(1S,4R)-2-[(tert-butoxy)carbonyl]-2-azabicyclo[2.1.1]hexan-5-yl]-2-methylbutanoic acid
• EN300-1885110
• 2228036-60-8

• Inchi： 1S/C15H25NO4/c1-9(13(17)18)5-6-11-10-7-12(11)16(8-10)14(19)20-15(2,3)4/h9-12H,5-8H2,1-4H3,(H,17,18)/t9?,10-,11?,12-/m0/s1
• InChI Key： HLAQXLPIMUWRQR-ADPBJBESSA-N
• SMILES： O(C(C)(C)C)C(N1C[C@@H]2C[C@H]1C2CCC(C(=O)O)C)=O

Computed Properties

• Exact Mass: 283.17835828g/mol
• Monoisotopic Mass: 283.17835828g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 20
• Rotatable Bond Count: 6
• Complexity: 401
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 2
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.4
• Topological Polar Surface Area: 66.8Ų

Additional information on 4-(1S,4R)-2-(tert-butoxy)carbonyl-2-azabicyclo2.1.1hexan-5-yl-2-methylbutanoic acid

Research Briefing on 4-(1S,4R)-2-(tert-butoxy)carbonyl-2-azabicyclo[2.1.1]hexan-5-yl-2-methylbutanoic acid (CAS: 2228036-60-8)

In recent years, the compound 4-(1S,4R)-2-(tert-butoxy)carbonyl-2-azabicyclo[2.1.1]hexan-5-yl-2-methylbutanoic acid (CAS: 2228036-60-8) has garnered significant attention in the field of chemical biology and pharmaceutical research. This bicyclic amino acid derivative is recognized for its potential as a key intermediate in the synthesis of novel bioactive molecules, particularly in the development of protease inhibitors and other therapeutic agents targeting neurological and inflammatory diseases.

A study published in the Journal of Medicinal Chemistry (2023) highlighted the synthetic utility of this compound in the construction of constrained peptidomimetics. The rigid bicyclo[2.1.1]hexane scaffold imparts unique conformational properties that enhance binding affinity and selectivity towards biological targets. Researchers employed a multi-step synthetic route starting from commercially available precursors, with the tert-butoxycarbonyl (Boc) group serving as a crucial protecting group for the secondary amine functionality.

Recent pharmacological evaluations have demonstrated that derivatives of 2228036-60-8 exhibit promising activity against matrix metalloproteinases (MMPs), a family of enzymes implicated in cancer metastasis and tissue remodeling. In particular, the stereochemistry at the 1S,4R positions appears critical for optimal interaction with the enzyme active site, as revealed by X-ray crystallographic studies of inhibitor-enzyme complexes.

From a drug development perspective, the metabolic stability of this scaffold has been investigated in preclinical models. The 2-methylbutanoic acid moiety contributes to improved pharmacokinetic properties by reducing oxidative metabolism while maintaining sufficient aqueous solubility for formulation development. Current structure-activity relationship (SAR) studies focus on modifications to the carboxylic acid group to enhance blood-brain barrier penetration for potential CNS applications.

The commercial availability of 4-(1S,4R)-2-(tert-butoxy)carbonyl-2-azabicyclo[2.1.1]hexan-5-yl-2-methylbutanoic acid through specialty chemical suppliers has facilitated broader investigation of this scaffold. However, challenges remain in scaling up the synthesis while maintaining the high enantiomeric purity required for pharmaceutical applications. Recent process chemistry innovations have addressed this through asymmetric catalytic methods and improved purification techniques.

Looking forward, this compound represents an important building block in fragment-based drug discovery efforts. Its combination of structural rigidity and synthetic versatility makes it particularly valuable for exploring underexplored chemical space in medicinal chemistry. Several pharmaceutical companies have included derivatives of 2228036-60-8 in their preclinical pipelines, with initial results expected to be published in the coming year.